Cas no 338749-54-5 ({2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol)

• Product Name: {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol
• CAS No: 338749-54-5
• MF: C₂₀H₁₈F₃NO₃S
• MW: 409.422034740448
• CID: 5175586
• Update Time: 2026-03-04

{2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (2-METHYL-5-[4-(METHYLSULFONYL)PHENYL]-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROL-3-YL)METHANOL
• [5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methanol
• 1H-Pyrrole-3-methanol, 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-
• {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol
• [2-methyl-5-(4-methylsulfonylphenyl)-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methanol
• 2-Methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-methanol

• Inchi： 1S/C20H18F3NO3S/c1-13-15(12-25)10-19(14-6-8-18(9-7-14)28(2,26)27)24(13)17-5-3-4-16(11-17)20(21,22)23/h3-11,25H,12H2,1-2H3
• InChI Key： MSRHGEZGIVBDLN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=CC(CO)=C(C)N1C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 409.096
• Monoisotopic Mass: 409.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol

Recent Advances in the Study of {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol (CAS: 338749-54-5)

The compound {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol (CAS: 338749-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and mechanisms of action, as well as its implications for drug development.

Recent studies have highlighted the role of this compound as a potent inhibitor of key inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). Its unique chemical structure, featuring a trifluoromethylphenyl group and a methylsulfonylphenyl moiety, contributes to its high selectivity and efficacy. Preliminary in vitro and in vivo experiments have demonstrated its ability to reduce inflammation and pain with minimal side effects, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory properties, {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol has shown potential as an anticancer agent. Recent research has revealed its ability to induce apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic and anti-apoptotic proteins. These findings suggest that this compound could be further developed as a targeted therapy for specific types of cancer, although more extensive preclinical and clinical studies are needed to validate these effects.

The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while reducing the environmental impact of the production process. These advancements are critical for scaling up production and ensuring the compound's availability for further research and potential clinical use.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability. Researchers are actively exploring structural modifications and formulation strategies to address these issues and enhance its therapeutic potential.

In conclusion, {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methanol (CAS: 338749-54-5) represents a versatile and promising molecule in the field of medicinal chemistry. Its dual anti-inflammatory and anticancer properties, combined with recent advancements in synthesis, position it as a valuable candidate for further investigation and development. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological profile to maximize its therapeutic benefits.